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Compound of Interest

Compound Name: (+-)-3-(4-Hydroxyphenyl)lactic acid

CAS No.: 306-23-0

Cat. No.: B1217039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Hydroxyphenyllactic acid (HPLA), also known as 4-hydroxyphenyllactic acid, is a phenolic

acid metabolite with growing interest in the scientific community. It is recognized for its potential

antioxidant, antimicrobial, and signaling properties. As a naturally occurring compound, HPLA

is synthesized by a variety of organisms, including bacteria, plants, and is also found as an

endogenous metabolite in humans. This technical guide provides an in-depth overview of the

natural sources of HPLA, its biosynthetic pathways, quantitative data on its occurrence, and

detailed experimental protocols for its analysis.

Natural Sources of p-Hydroxyphenyllactic Acid
The primary natural sources of HPLA can be categorized into microbial, plant, and animal

(human) origins.

Microbial Sources: The Role of Lactic Acid Bacteria
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The most significant and well-documented source of HPLA is its production by various species

of Lactic Acid Bacteria (LAB) during fermentation.[1][2][3] These bacteria are integral to the

production of numerous fermented foods, making these products a rich dietary source of

HPLA.

Key HPLA-Producing Microbial Genera:

Lactobacillus: Several species within this genus are prolific producers of HPLA.[2][3]

Bifidobacterium: These bacteria, commonly found in the gut, also contribute to HPLA

production.

Pediococcus: Certain species, such as Pediococcus acidilactici, are known to synthesize

HPLA.

Other Microbial Sources: HPLA has also been identified as a metabolite in other bacteria,

including Acinetobacter, Bacteroides, Clostridium, Enterococcus, Escherichia, Eubacterium,

Klebsiella, Pseudomonas, and Staphylococcus.

Fermented Foods as a Source of HPLA:

Given the prevalence of LAB in their production, many fermented foods contain varying

concentrations of HPLA. The final concentration is dependent on the specific microbial strains

used, the fermentation conditions, and the precursor availability in the raw materials.

Plant Sources
While less extensively studied than microbial sources, HPLA is also a natural constituent of

some plants. In the plant kingdom, HPLA is a metabolite in the tyrosine conversion pathway

and can serve as a precursor for more complex specialized metabolites, such as rosmarinic

acid.

Identified Plant Sources:

Arabidopsis thaliana: This model plant organism has been shown to produce HPLA through

the action of tyrosine aminotransferase and hydroxyphenylpyruvate reductase enzymes.
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Other Potential Sources: The presence of HPLA biosynthesis pathways in Arabidopsis

thaliana suggests that it is likely present in a wider range of plant species than currently

documented.

Human Endogenous Production
HPLA is an endogenous metabolite in humans, primarily arising from two sources: the

metabolism of the amino acid tyrosine and the metabolic activity of the gut microbiota. The D-

isomer of HPLA is specifically of bacterial origin and can be detected in individuals with

bacterial overgrowth.

Biosynthesis of p-Hydroxyphenyllactic Acid
The biosynthesis of HPLA follows a conserved pathway from the amino acid L-tyrosine in both

microorganisms and plants.

Microbial Biosynthesis Pathway
In Lactic Acid Bacteria, the synthesis of HPLA from L-tyrosine involves a two-step enzymatic

process:

Transamination: L-tyrosine is first converted to p-hydroxyphenylpyruvic acid (HPPA) by the

action of an aminotransferase.

Reduction: HPPA is then reduced to HPLA by a hydroxyphenylpyruvate reductase or a

similar D-lactate dehydrogenase.
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Figure 1: Microbial biosynthesis of p-hydroxyphenyllactic acid from L-tyrosine.

Plant Biosynthesis Pathway
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The biosynthesis of HPLA in plants, as demonstrated in Arabidopsis thaliana, follows a similar

enzymatic cascade to that in microbes.

Transamination: Tyrosine aminotransferase (TAT) catalyzes the conversion of L-tyrosine to

p-hydroxyphenylpyruvic acid.

Reduction: Hydroxyphenylpyruvate reductase (HPPR) then reduces p-hydroxyphenylpyruvic

acid to p-hydroxyphenyllactic acid.
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Figure 2: Plant biosynthesis of p-hydroxyphenyllactic acid from L-tyrosine.

Quantitative Data of p-Hydroxyphenyllactic Acid in
Natural Sources
The concentration of HPLA varies significantly depending on the source. The following tables

summarize the reported quantitative data.

Table 1: Concentration of p-Hydroxyphenyllactic Acid Produced by Lactic Acid Bacteria Strains
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Microbial Strain Culture Medium
HPLA
Concentration

Reference

Lactobacillus sp.

SK007
MRS Broth 75 µg/mL

Lactobacillus sp.

SK007
MRS Broth with HPPA 1.26 mg/mL

Lactobacillus

plantarum strains
MRS Broth 0.07 - 0.29 mM

Lactobacillus

alimentarius strains
MRS Broth 0.09 mM

Lactobacillus

rhamnosus GG
MRS Broth 0.08 mM

Lactobacillus

sanfranciscensis

IDMCB1

MRS Broth 0.04 mM

Lactobacillus

acidophilus IDMA2
MRS Broth 0.04 mM

Table 2: Concentration of p-Hydroxyphenyllactic Acid in Human Biological Samples

Biological Matrix Condition
HPLA
Concentration
Range

Reference

Serum (Healthy

Volunteers)
Normal

0.25–25 µmol/L

(LLOQ 0.25 µmol/L)

Urine Normal
< 2.0 mmol/mol

creatinine

Experimental Protocols for the Analysis of p-
Hydroxyphenyllactic Acid
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Accurate quantification of HPLA from natural sources requires robust analytical methods. High-

Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) are the most common techniques employed.

Sample Preparation
A simple and rapid method that avoids extensive extraction steps is often preferred.

Cell Removal: Centrifuge the microbial culture to pellet the cells.

Filtration: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining

particulate matter.

Direct Injection: The filtered supernatant can often be directly injected into the HPLC or LC-

MS/MS system.

Protein precipitation is a common and effective method for preparing biological fluids for

analysis.

Sample Aliquoting: Take a known volume of the biological sample (e.g., 100 µL of serum).

Protein Precipitation: Add a 4-fold excess of cold methanol (400 µL) to the sample.

Vortexing: Vortex the mixture thoroughly to ensure complete protein precipitation.

Centrifugation: Centrifuge the sample at high speed (e.g., 2750 x g for 15 minutes at 4°C) to

pellet the precipitated proteins.

Supernatant Collection: Carefully collect the supernatant for analysis.
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Figure 3: General workflow for sample preparation of p-hydroxyphenyllactic acid.

HPLC and LC-MS/MS Analysis
Column: A reversed-phase C18 column is typically used (e.g., Atlantis dC18, 100 mm × 3.0

mm, 3 µm).

Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1%

formic acid) and an organic phase (e.g., methanol or acetonitrile with 0.1% formic acid) is

common.

Flow Rate: A typical flow rate is around 0.4 mL/min.
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Detection: UV detection at approximately 210 nm can be used. For higher sensitivity and

specificity, coupling to a mass spectrometer is recommended.

LC-MS/MS offers high sensitivity and selectivity for the quantification of HPLA in complex

matrices.

Chromatographic Conditions: Similar to HPLC, a reversed-phase C18 column with a gradient

elution is employed.

Ionization: Electrospray ionization (ESI) in negative ion mode is effective for HPLA.

Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode is used for quantification.

MRM Transition: The specific precursor ion (m/z) to product ion (m/z) transition for HPLA

should be optimized for the instrument being used.

Signaling Pathways Involving p-
Hydroxyphenyllactic Acid
Recent research has begun to elucidate the role of gut microbiota-derived metabolites,

including HPLA and related phenolic acids, in host signaling pathways. These metabolites can

influence host physiology and contribute to the gut-liver axis communication.

Gut Microbiota-Host Communication
HPLA produced by the gut microbiota can be absorbed into the bloodstream and interact with

host cells and signaling pathways. This communication is an area of active research, with

implications for metabolic health and disease.

Potential Involvement in SIRT1 Signaling
Studies on structurally similar gut microbial metabolites, such as 4-hydroxyphenylacetic acid (4-

HPA), have shown that they can activate the SIRT1 signaling pathway. Given the structural

similarity and common origin of HPLA and 4-HPA, it is plausible that HPLA may also modulate

SIRT1 or related pathways, which are crucial for regulating metabolism and cellular stress

responses. Further research is needed to confirm this direct link.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1217039?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

